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Compound of Interest

Benzyl 4-(methylamino)piperidine-
Compound Name:
1-carboxylate

Cat. No. B1287280

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding CAS number
405057-75-2. Due to the limited availability of detailed scientific literature, this guide provides
general information and a plausible synthetic approach. It is intended for informational
purposes only and should not be substituted for rigorous, experimentally validated data.

Introduction

Benzyl 4-(methylamino)piperidine-1-carboxylate is a heterocyclic organic compound
frequently utilized as a key intermediate in medicinal chemistry and pharmaceutical research.
Its structural motif, featuring a protected piperidine ring with a secondary amine, makes it a
valuable building block for the synthesis of more complex molecules, particularly those
targeting the central nervous system. This guide provides a summary of its known chemical
properties and a proposed synthetic pathway.

Chemical and Physical Properties

The available data for Benzyl 4-(methylamino)piperidine-1-carboxylate is summarized in the
table below. It is important to note that comprehensive experimental data such as boiling point,
density, and spectroscopic analyses are not readily available in the public domain.
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Property Value Source
Benzyl 4-

Chemical Name (methylamino)piperidine-1- N/A
carboxylate

CAS Number 405057-75-2 N/A

Molecular Formula C14H20N202 N/A

Molecular Weight 248.32 g/mol N/A

Physical Form Liquid N/A

Purity 97% N/A

Sealed in a dry place, 2-8°C,
Storage Conditions under inert gas, protected from  N/A
light.

Safety Information

Based on available safety data sheets, this compound is classified with the following hazards:
e GHS Pictogram: GHSO07 (Exclamation mark)
 Signal Word: Warning
e Hazard Statements:
o H302: Harmful if swallowed.
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Proposed Synthesis

While a specific, detailed experimental protocol for the synthesis of Benzyl 4-
(methylamino)piperidine-1-carboxylate is not available in published literature, a plausible
synthetic route can be proposed based on standard organic chemistry transformations and
analogous procedures for similar compounds. A potential two-step synthesis starting from
Benzyl 4-oxopiperidine-1-carboxylate is outlined below.

Proposed Experimental Protocol

Step 1: Reductive Amination

» Reaction Setup: To a solution of Benzyl 4-oxopiperidine-1-carboxylate (1.0 eq) in a suitable
solvent such as methanol or dichloromethane, add methylamine (a solution in a solvent like
THF or ethanol, or as a gas) (1.1-1.5 eq).

e Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation
of the corresponding imine intermediate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1287280?utm_src=pdf-body
https://www.benchchem.com/product/b1287280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratpry

Check Availability & Pricing

e Reduction: Cool the reaction mixture to 0°C and add a reducing agent such as sodium
borohydride (NaBHa4) or sodium triacetoxyborohydride (STAB) (1.5-2.0 eq) portion-wise.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for an
additional 12-24 hours. Monitor the reaction progress using an appropriate technique like
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to yield Benzyl 4-(methylamino)piperidine-1-carboxylate.

Proposed Synthesis Workflow

eductlve Amination:
1. Methylamine
2. NaBH4 or STAB

Click to download full resolution via product page

Caption: Proposed synthesis workflow for Benzyl 4-(methylamino)piperidine-1-carboxylate.
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Biological Activity and Mechanism of Action

Currently, there is no publicly available information detailing the specific biological activity,
signaling pathways, or mechanism of action for Benzyl 4-(methylamino)piperidine-1-
carboxylate itself. Its primary role appears to be that of a versatile chemical intermediate used
in the synthesis of proprietary compounds for drug discovery, particularly in the area of
neuroscience. The piperidine scaffold is a common feature in many centrally acting drugs.

Conclusion

Benzyl 4-(methylamino)piperidine-1-carboxylate (CAS No. 405057-75-2) is a valuable
building block in synthetic organic and medicinal chemistry. While comprehensive data on its
physicochemical properties and biological activity are scarce in the public domain, this guide
provides a summary of the available information and a plausible synthetic route. Researchers
working with this compound should perform their own comprehensive characterization and
safety assessments.

¢ To cite this document: BenchChem. [Technical Guide: Benzyl 4-(methylamino)piperidine-1-
carboxylate (CAS No. 405057-75-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287280#cas-number-405057-75-2-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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